Cas no 13329-71-0 (1-Octadecanamine,N-(1-methylethyl)-)

1-Octadecanamine,N-(1-methylethyl)- structure
13329-71-0 structure
Product Name:1-Octadecanamine,N-(1-methylethyl)-
CAS No:13329-71-0
MF:C21H45N
MW:311.588706731796
CID:178222
PubChem ID:25883
Update Time:2025-04-19

1-Octadecanamine,N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Octadecanamine,N-(1-methylethyl)-
    • N-isopropyloctadecan-1-amine
    • N-propan-2-yloctadecan-1-amine
    • 1-Octadecanamine,N-(1-methylethyl)
    • EINECS 236-378-0
    • Isopropyloctadecylamine
    • N-(1-Methylethyl)-1-octadecanamine
    • N-Isopropyloctadecylamine
    • octadecyl(propan-2-yl)amine
    • OCTADECYLAMINE,N-ISOPROPYL
    • 1-OctadecanaMine, N-(1-Methylethyl)-
    • OCTADECYLAMINE, N-ISOPROPYL-
    • SCHEMBL1026323
    • DTXSID7065415
    • AKOS005137987
    • NS00024276
    • 13329-71-0
    • Inchi: 1S/C21H45N/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-21(2)3/h21-22H,4-20H2,1-3H3
    • InChI Key: WHFZOMWNDCWQRF-UHFFFAOYSA-N
    • SMILES: N(C(C)C)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 311.35500
  • Monoisotopic Mass: 311.3552
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 18
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 9.4

Experimental Properties

  • Density: 0.8277 (estimate)
  • Melting Point: 31°C (estimate)
  • Boiling Point: 371.61°C (estimate)
  • Flash Point: 162.9°C
  • Refractive Index: 1.4560 (estimate)
  • PSA: 12.03000
  • LogP: 7.63680
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